Cas no 1420962-91-9 (tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate
• CAS No: 1420962-91-9
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 2168673
• Update Time: 2025-07-26

tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-((5-chloropyrimidin-2-yl)oxy)pyrrolidine-1-carboxylate
• (R)-tert-Butyl 3-((5-chloropyrimidin-2-yl)oxy)pyrrolidine-1-carboxylate
• (S)-tert-Butyl 3-((5-chloropyrimidin-2-yl)oxy)pyrrolidine-1-carboxylate
• tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate

• Inchi： 1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-5-4-10(8-17)19-11-15-6-9(14)7-16-11/h6-7,10H,4-5,8H2,1-3H3
• InChI Key： WOTDULZIBRGBGH-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Topological Polar Surface Area: 64.599

Additional information on tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate (CAS No. 1420962-91-9)

The compound tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate (CAS No. 1420962-91-9) is a highly specialized chemical intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a pyrrolidine core modified with a 5-chloropyrimidin-2-yl ether linkage and protected by a tert-butyl carboxylate group, makes it a valuable building block for drug discovery. Researchers frequently search for this compound due to its relevance in designing kinase inhibitors and other bioactive molecules targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate has surged alongside advancements in small-molecule drug development. Its CAS No. 1420962-91-9 is often queried in databases like SciFinder and Reaxys, reflecting its importance in medicinal chemistry. The compound’s chloropyrimidine moiety is particularly noteworthy, as it mimics heterocyclic scaffolds found in FDA-approved drugs, such as those for oncology and immunology applications. This connection to high-impact therapeutic areas drives its popularity among synthetic chemists.

From a synthetic perspective, the tert-butyl protecting group in tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate offers stability during multi-step reactions, a feature frequently highlighted in peer-reviewed journals. Laboratories optimizing cross-coupling reactions or nucleophilic substitutions often employ this compound to explore regioselective functionalization. Additionally, its pyrrolidine ring serves as a conformational constraint, a strategy increasingly adopted in fragment-based drug design to enhance binding affinity.

Environmental and safety considerations are also critical when handling tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate. While not classified as hazardous under standard regulations, proper storage conditions—such as moisture-free environments at controlled temperatures—are recommended to preserve its integrity. These precautions align with broader industry trends toward green chemistry and sustainable lab practices, topics dominating scientific forums and search engine queries.

The versatility of CAS No. 1420962-91-9 extends to its role in high-throughput screening (HTS) libraries. Pharmaceutical companies prioritize such intermediates to accelerate hit-to-lead optimization cycles, especially for G-protein-coupled receptor (GPCR) targets. This application resonates with trending searches around AI-driven drug discovery, where computational models predict the efficacy of derivatives synthesized from this scaffold.

In summary, tert-butyl 3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidine-1-carboxylate represents a nexus of innovation in modern chemistry. Its structural features and adaptability to cutting-edge methodologies—from click chemistry to photoredox catalysis—ensure its continued relevance. As the scientific community explores new frontiers in precision medicine and bioconjugation, this compound will undoubtedly remain a cornerstone of interdisciplinary research.